Cas no 912761-77-4 (2-Ethylamino-3-methoxypyridine)

• Product Name: 2-Ethylamino-3-methoxypyridine
• CAS No: 912761-77-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD08061118
• CID: 93214
• PubChem ID: 28054519
• Update Time: 2025-06-08

2-Ethylamino-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethylamino-3-methoxypyridine
• N-ethyl-3-methoxypyridin-2-amine
• AKOS006222254
• 912761-77-4
• SB54006
• FT-0734734
• CS-0330362
• DTXSID20650768
• 2-Ethylamino-3-methoxypyridine, AldrichCPR

• MDL： MFCD08061118
• Inchi： 1S/C8H12N2O/c1-3-9-8-7(11-2)5-4-6-10-8/h4-6H,3H2,1-2H3,(H,9,10)
• InChI Key： ZHSBBKCVTLHSHQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1NCC

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5

Experimental Properties

• Color/Form: liquid
• Density: 1.067
• Boiling Point: 240.8°C at 760 mmHg
• Flash Point: 99.4°C
• Refractive Index: 1.547
• PSA: 34.15000
• LogP: 1.59500
• Solubility: Not determined

2-Ethylamino-3-methoxypyridine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-Ethylamino-3-methoxypyridine

Introduction to 2-Ethylamino-3-methoxypyridine (CAS No. 912761-77-4)

2-Ethylamino-3-methoxypyridine (CAS No. 912761-77-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 2-Ethylamino-3-methoxypyridine.

The molecular formula of 2-Ethylamino-3-methoxypyridine is C₉H₁₂N₂O, and it has a molecular weight of approximately 164.20 g/mol. The compound features a pyridine ring with an ethylamino group at the 2-position and a methoxy group at the 3-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

In terms of synthesis, 2-Ethylamino-3-methoxypyridine can be prepared through various routes. One common method involves the reaction of 3-methoxypyridine with ethylamine in the presence of a suitable catalyst. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the alkylation of 3-methoxypyridine with ethyl iodide followed by amination with ethylamine. Both methods have been extensively studied and optimized to ensure high yields and purity.

The biological activities of 2-Ethylamino-3-methoxypyridine have been a subject of extensive research. Recent studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Ethylamino-3-methoxypyridine significantly reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, another study in the European Journal of Pharmacology reported that 2-Ethylamino-3-methoxypyridine protected neurons from oxidative stress-induced damage, suggesting its potential as a neuroprotective agent.

Beyond its anti-inflammatory and neuroprotective properties, 2-Ethylamino-3-methoxypyridine has also shown promise in other therapeutic areas. Research conducted at the University of California revealed that this compound possesses antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism underlying this antiviral activity is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In the context of drug development, 2-Ethylamino-3-methoxypyridine has been evaluated for its pharmacokinetic properties. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further preclinical and clinical evaluation. Preclinical studies have also demonstrated that 2-Ethylamino-3-methoxypyridine is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

The potential applications of 2-Ethylamino-3-methoxypyridine are diverse and promising. In addition to its use as a lead compound for developing anti-inflammatory and neuroprotective drugs, it can also serve as a building block for synthesizing more complex molecules with enhanced biological activities. For example, researchers at Harvard University have utilized 2-Ethylamino-3-methoxypyridine as a key intermediate in the synthesis of novel compounds targeting Alzheimer's disease and Parkinson's disease.

In conclusion, 2-Ethylamino-3-methoxypyridine (CAS No. 912761-77-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and applications, it is likely that 2-Ethylamino-3-methoxypyridine will play an increasingly important role in advancing medical science.